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Compound of Interest

Compound Name: Benazepril

Cat. No.: B10798989

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the dosing and administration of
benazepril, an angiotensin-converting enzyme (ACE) inhibitor, in common rodent models of
hypertension. The included protocols and data are intended to facilitate the design and
execution of preclinical studies evaluating the efficacy and mechanism of action of benazepril
and related compounds.

Mechanism of Action

Benazepril is a prodrug that is metabolized in the liver to its active form, benazeprilat.[1][2][3]
[4] Benazeprilat inhibits the angiotensin-converting enzyme (ACE), a key component of the
Renin-Angiotensin-Aldosterone System (RAAS).[1][2][5][6][7] ACE is responsible for the
conversion of angiotensin | to the potent vasoconstrictor angiotensin I1.[1][2][6][7] By inhibiting
ACE, benazeprilat decreases the production of angiotensin I, leading to vasodilation, reduced
aldosterone secretion, and a subsequent decrease in blood pressure.[2][7]

Signaling Pathway: The Renin-Angiotensin-
Aldosterone System (RAAS)

The following diagram illustrates the RAAS and the point of intervention for benazepril.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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